Cas no 1443331-48-3 ((4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE)

• Product Name: (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE
• CAS No: 1443331-48-3
• MF: C₁₃H₉ClF₂S
• MW: 270.725368261337
• MDL: MFCD18911136
• CID: 5209380
• Update Time: 2026-03-06

(4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE

• MDL： MFCD18911136
• Inchi： 1S/C13H9ClF2S/c14-12-6-1-9(7-13(12)16)8-17-11-4-2-10(15)3-5-11/h1-7H,8H2
• InChI Key： VIZVDZZFYPNIRA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(CSC2=CC=C(F)C=C2)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE

Comprehensive Guide to (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE (CAS No. 1443331-48-3): Properties, Applications, and Market Insights

The chemical compound (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE (CAS No. 1443331-48-3) is a specialized organosulfur compound with unique structural and functional properties. This aromatic sulfane derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. The presence of both chloro and fluoro substituents on the benzyl ring, combined with a fluorophenyl group attached to the sulfur atom, creates a molecule with interesting electronic characteristics and reactivity patterns.

Recent searches in scientific databases and AI-powered research tools reveal growing interest in fluorinated aromatic compounds, particularly those containing sulfur linkages. Researchers are actively investigating how the strategic placement of halogen atoms affects molecular properties like lipophilicity, metabolic stability, and binding affinity. The 1443331-48-3 compound exemplifies this trend, with its carefully designed substitution pattern offering potential advantages in drug discovery applications.

The physicochemical properties of (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE make it particularly valuable in medicinal chemistry. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 268.72 g/mol and specific electronic configuration contribute to its utility as an intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (fluoro and chloro) groups influences the compound's reactivity, making it particularly useful in nucleophilic substitution reactions and cross-coupling reactions.

In pharmaceutical applications, 1443331-48-3 serves as a valuable precursor for the development of targeted therapeutics. The compound's structural features are being explored in the design of kinase inhibitors, GPCR modulators, and other small molecule drugs. Recent publications highlight its use in creating potential candidates for treating neurological disorders and inflammatory conditions, where the fluorine atoms can enhance blood-brain barrier penetration and the sulfur linkage contributes to metabolic stability.

The agrochemical industry has also shown interest in (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE derivatives. The compound's structural motifs appear in several experimental crop protection agents, particularly those targeting fungal pathogens and insect pests. The halogenated aromatic system provides durability against environmental degradation while maintaining selective activity against target organisms.

From a synthetic chemistry perspective, CAS 1443331-48-3 represents an interesting case study in regioselective functionalization. The different positions of the chloro and fluoro substituents on the benzyl ring create distinct electronic environments that can be exploited in sequential modification reactions. This characteristic makes the compound particularly valuable for structure-activity relationship studies in drug discovery programs.

The global market for fluorinated fine chemicals like (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE has seen steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts note particular interest in Asia-Pacific regions, where growing R&D investments in precision medicine have created new opportunities for specialized intermediates. The compound's CAS number 1443331-48-3 appears with increasing frequency in patent applications, particularly in areas related to central nervous system therapeutics and selective enzyme inhibitors.

Quality control and characterization of 1443331-48-3 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) methods have been developed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy confirms the structural integrity of the compound. Mass spectrometry provides additional confirmation of molecular identity, particularly important for regulatory compliance in pharmaceutical applications.

Environmental and safety considerations for (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE follow standard protocols for handling organosulfur compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with the material. While not classified as highly hazardous, the compound should be handled in well-ventilated areas due to potential dust formation. Storage recommendations typically suggest keeping the material in tightly sealed containers under inert atmosphere to maintain stability.

Future research directions for CAS 1443331-48-3 derivatives may explore their potential in material science applications. The combination of aromatic systems with sulfur bridges offers interesting possibilities for organic electronic materials. Additionally, the compound's structural features make it a candidate for developing new metal-organic frameworks (MOFs) with potential applications in gas storage or separation technologies.

For researchers considering (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE for their projects, several commercial suppliers offer the compound in various quantities. Specifications typically include ≥95% purity by HPLC, with some suppliers providing custom synthesis services for modified derivatives. The 1443331-48-3 material is generally shipped at ambient temperature and requires no special transportation conditions, making it accessible to laboratories worldwide.

In conclusion, (4-CHLORO-3-FLUOROBENZYL)(4-FLUOROPHENYL)SULFANE (CAS No. 1443331-48-3) represents a versatile and valuable compound in modern chemical research. Its unique combination of halogen substituents and sulfur linkage creates opportunities across multiple disciplines, from pharmaceutical development to advanced materials. As research into fluorinated compounds continues to expand, this particular molecule is likely to maintain its relevance in scientific and industrial applications.